Cas no 827017-69-6 (2(3H)-Furanone, 3,3-diethyldihydro-5-(2-hydroxyethyl)-)

• Product name: 2(3H)-Furanone, 3,3-diethyldihydro-5-(2-hydroxyethyl)-
• CAS No: 827017-69-6
• MF: C₁₀H₁₈O₃
• Molecular Weight: 186.24812
• CID: 686740
• PubChem ID: 44474720

2(3H)-Furanone, 3,3-diethyldihydro-5-(2-hydroxyethyl)- Properties

Names and Identifiers

• 2(3H)-Furanone, 3,3-diethyldihydro-5-(2-hydroxyethyl)-
• 3,3-diethyl-5-(2-hydroxyethyl)oxolan-2-one
• UCFDWEUAFWORJF-UHFFFAOYSA-N
• SCHEMBL16150771
• DTXSID80659212
• 827017-69-6
• 3,3-diethyl-5-(2-hydroxyethyl)dihydrofuran-2(3H)-one

• Inchi： InChI=1S/C10H18O3/c1-3-10(4-2)7-8(5-6-11)13-9(10)12/h8,11H,3-7H2,1-2H3
• InChIKey： UCFDWEUAFWORJF-UHFFFAOYSA-N
• SMILES： CCC1(CC(OC1=O)CCO)CC

Computed Properties

• 精确分子量: 186.125594432g/mol
• 同位素质量: 186.125594432g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 13
• 可旋转化学键数量: 4
• 复杂度: 185
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.6
• 拓扑分子极性表面积: 46.5Ų